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Compound of Interest

Compound Name: 9-Eicosyne

CAS No.: 71899-38-2

Cat. No.: B14457290

Get Quote

This technical guide provides a comprehensive overview of the nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data for 9-Eicosyne. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

analysis. This document outlines the spectral characteristics of 9-Eicosyne and provides

detailed experimental protocols for data acquisition.

Spectral Data Summary
The following tables summarize the key spectral data for 9-Eicosyne.

Table 1: ¹³C NMR Spectral Data for 9-Eicosyne
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Carbon Atom Chemical Shift (ppm)

C9, C10 ~80

Alkyl Chain CH₂ ~14-32

Terminal CH₃ ~14

Note: Specific peak assignments for each

carbon in the alkyl chains are not readily

available in the public domain, but the chemical

shifts will fall within the typical range for aliphatic

carbons. The most distinct signals are those of

the sp-hybridized carbons of the alkyne group.

[1][2][3]

Table 2: Predicted ¹H NMR Spectral Data for 9-Eicosyne

Proton Environment
Predicted Chemical Shift
(ppm)

Multiplicity

-CH₂-C≡ ~2.1 Triplet

-(CH₂)n- ~1.2-1.4 Multiplet

-CH₃ ~0.9 Triplet

Note: As 9-Eicosyne is a

symmetrical internal alkyne, it

does not have any acetylenic

protons, which would typically

appear between 1.7-3.1 ppm.

[4][5][6]

Table 3: IR Absorption Data for 9-Eicosyne
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Functional Group
Expected Absorption
Range (cm⁻¹)

Intensity

C≡C Stretch (internal alkyne) 2100-2260 Weak to very weak (or absent)

C-H Stretch (sp³ carbons) 2850-3000 Strong

C-H Bend (CH₂ and CH₃) 1375-1470 Medium

Note: For symmetrical or near-

symmetrical internal alkynes

like 9-Eicosyne, the C≡C

stretching vibration may be

very weak or absent in the IR

spectrum due to a small or

nonexistent change in the

dipole moment.[5][7][8]

Table 4: Mass Spectrometry Data for 9-Eicosyne

Parameter Value

Molecular Formula C₂₀H₃₈

Molecular Weight 278.5 g/mol

Exact Mass 278.297351 g/mol

Ionization Mode Electron Ionization (EI)

Key Fragments (m/z) Fragmentation will occur along the alkyl chains.

Note: The mass spectrum will show a molecular

ion peak (M⁺) and a series of fragment ions

corresponding to the loss of alkyl radicals.[9]

Predicted collision cross-section data for various

adducts is also available.[10]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Alkynes/Properties_of_Alkynes/Spectroscopy_of_the_Alkynes
https://orgchemboulder.com/Spectroscopy/irtutor/alkynesir.shtml
https://www.quimicaorganica.org/en/infrared-spectroscopy/1595-ir-spectrum-alkynes.html
https://www.benchchem.com/product/b14457290/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectral-data-of-9-eicosyne
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71899382&Mask=200
https://pubchemlite.lcsb.uni.lu/e/compound/557019
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14457290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following are generalized protocols for the acquisition of NMR, IR, and mass spectral data

for a compound such as 9-Eicosyne.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

A standard protocol for obtaining ¹H and ¹³C NMR spectra of an alkyne is as follows:

Sample Preparation:

For ¹H NMR, dissolve 5-20 mg of the 9-Eicosyne sample in approximately 0.6 mL of a

deuterated solvent (e.g., CDCl₃).[11]

For ¹³C NMR, a higher concentration of 20-50 mg in 0.6 mL of solvent is recommended.

[11]

Transfer the solution to a clean 5 mm NMR tube.[11]

An internal standard, such as tetramethylsilane (TMS), may be added for chemical shift

referencing.[12]

Instrument Setup:

The NMR spectrometer is typically operated at a frequency of 400 MHz or higher for ¹H

nuclei.

The spectrometer's magnetic field is locked onto the deuterium signal of the solvent.[11]

The magnetic field is shimmed to achieve homogeneity and improve spectral resolution.

[11]

The probe is tuned to the appropriate frequency for the nucleus being observed (¹H or

¹³C).[11]

Data Acquisition:

Acquire the spectrum using an appropriate number of scans to achieve a good signal-to-

noise ratio.
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For ¹³C NMR, a larger number of scans is typically required due to the lower natural

abundance of the ¹³C isotope.

A relaxation delay is used between pulses to allow for the complete relaxation of the

nuclei.

2.2 Infrared (IR) Spectroscopy

A common method for obtaining the IR spectrum of a liquid sample like 9-Eicosyne is

Attenuated Total Reflectance (ATR) FT-IR.

Sample Preparation:

Place a small drop of the neat liquid sample directly onto the ATR crystal (e.g., diamond).

[13]

Alternatively, the sample can be dissolved in a suitable solvent (e.g., CCl₄), and a drop of

the solution is applied to the crystal. The solvent is then allowed to evaporate.

Instrument Setup:

An FT-IR spectrometer is used for data collection.

A background spectrum of the clean, empty ATR crystal is recorded.[14]

Data Acquisition:

The sample spectrum is then recorded, typically by co-adding multiple scans (e.g., 16 or

32) to improve the signal-to-noise ratio.

The spectrum is usually collected over a range of 4000 to 400 cm⁻¹ with a resolution of 4

cm⁻¹.

2.3 Mass Spectrometry (MS)

Electron Ionization (EI) is a common technique for the mass analysis of volatile, thermally

stable compounds like 9-Eicosyne.
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Sample Introduction:

The sample can be introduced into the ion source via a gas chromatograph (GC-MS) for

separation from any impurities.[1]

Alternatively, a direct insertion probe can be used to introduce the sample directly into the

ion source.[15]

Ionization:

In the ion source, the sample molecules are bombarded with a high-energy electron beam

(typically 70 eV).[16]

This causes the molecules to ionize, primarily forming a molecular ion (M⁺), and also

induces fragmentation.[16]

Mass Analysis:

The resulting ions are accelerated and separated based on their mass-to-charge ratio

(m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).[15]

Detection:

The separated ions are detected, and the resulting signal is processed to generate a mass

spectrum, which is a plot of relative ion abundance versus m/z.[16]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the spectral analysis of a chemical

compound.
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Caption: Workflow for the spectral analysis of 9-Eicosyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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